Cas no 1805497-71-5 (Ethyl 3-cyano-2-mercapto-5-methoxyphenylacetate)

• Product Name: Ethyl 3-cyano-2-mercapto-5-methoxyphenylacetate
• CAS No: 1805497-71-5
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• CID: 4943427
• Update Time: 2025-11-01

Ethyl 3-cyano-2-mercapto-5-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-mercapto-5-methoxyphenylacetate

• Inchi： 1S/C12H13NO3S/c1-3-16-11(14)6-8-4-10(15-2)5-9(7-13)12(8)17/h4-5,17H,3,6H2,1-2H3
• InChI Key： GRITXWYYNOXTDK-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=CC(=CC=1CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.9
• Topological Polar Surface Area: 60.3

Additional information on Ethyl 3-cyano-2-mercapto-5-methoxyphenylacetate

Recent Advances in the Study of Ethyl 3-cyano-2-mercapto-5-methoxyphenylacetate (CAS: 1805497-71-5)

Ethyl 3-cyano-2-mercapto-5-methoxyphenylacetate (CAS: 1805497-71-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzymes and receptors involved in various disease pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic utility, and biological relevance.

One of the most notable aspects of Ethyl 3-cyano-2-mercapto-5-methoxyphenylacetate is its structural versatility, which allows for modifications that can enhance its pharmacological properties. Recent research has focused on optimizing its synthesis to improve yield and purity, as well as exploring its potential as a scaffold for the development of novel therapeutic agents. For instance, studies have demonstrated its utility in the synthesis of thiazole and pyridine derivatives, which are known for their antimicrobial and anticancer activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. The study revealed that derivatives of Ethyl 3-cyano-2-mercapto-5-methoxyphenylacetate exhibited promising inhibitory activity against specific kinase isoforms, suggesting potential applications in cancer therapy. The researchers employed a combination of computational modeling and in vitro assays to validate their findings, providing a robust foundation for further development.

Another area of interest is the compound's potential in antimicrobial research. A recent preprint on bioRxiv highlighted its use in the synthesis of novel thioether derivatives with potent activity against drug-resistant bacterial strains. The study emphasized the importance of the mercapto (-SH) and cyano (-CN) functional groups in mediating interactions with bacterial enzymes, offering insights into structure-activity relationships that could guide future drug design efforts.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of Ethyl 3-cyano-2-mercapto-5-methoxyphenylacetate-based compounds. Issues such as stability, bioavailability, and toxicity need to be addressed through further preclinical studies. Nevertheless, the compound's unique chemical features and demonstrated biological activities make it a valuable candidate for continued exploration in the fields of drug discovery and chemical biology.

In conclusion, Ethyl 3-cyano-2-mercapto-5-methoxyphenylacetate (CAS: 1805497-71-5) represents a versatile and promising scaffold for the development of novel therapeutic agents. Recent studies have underscored its potential in targeting protein kinases and combating antimicrobial resistance, paving the way for future research and applications. As the field advances, interdisciplinary collaborations will be essential to fully unlock the compound's therapeutic potential and address existing challenges.